Cas no 869071-52-3 (N'-(4-fluorophenyl)methyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide)

• Product Name: N'-(4-fluorophenyl)methyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
• CAS No: 869071-52-3
• MF: C₂₁H₂₄FN₃O₆S
• MW: 465.495167732239
• CID: 6174606
• PubChem ID: 16825578
• Update Time: 2025-06-16

N'-(4-fluorophenyl)methyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-fluorophenyl)methyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
• AKOS024614539
• 869071-52-3
• N'-[(4-fluorophenyl)methyl]-N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide
• N'-[(4-fluorophenyl)methyl]-N-[[3-(4-methoxyphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide
• F1851-0029
• N1-(4-fluorobenzyl)-N2-((3-((4-methoxyphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

• Inchi： 1S/C21H24FN3O6S/c1-30-17-7-9-18(10-8-17)32(28,29)25-11-2-12-31-19(25)14-24-21(27)20(26)23-13-15-3-5-16(22)6-4-15/h3-10,19H,2,11-14H2,1H3,(H,23,26)(H,24,27)
• InChI Key： UNQXHSBATWKWMU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N1CCCOC1CNC(C(NCC1C=CC(=CC=1)F)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 465.13698483g/mol
• Monoisotopic Mass: 465.13698483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 122Ų

Additional information on N'-(4-fluorophenyl)methyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

Professional Introduction to Compound with CAS No. 869071-52-3 and Product Name: N'-(4-fluorophenyl)methyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

Compound with the CAS number 869071-52-3 and the product name N'-(4-fluorophenyl)methyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a 4-fluorophenyl moiety and a 4-methoxybenzenesulfonyl group, suggests that this molecule may exhibit unique biochemical properties that make it valuable for therapeutic purposes.

The structural framework of this compound incorporates an N'-(4-fluorophenyl)methyl group, which is known to influence the electronic and steric properties of the molecule. The 4-fluorophenyl group, in particular, is frequently utilized in drug design due to its ability to modulate receptor binding affinity and metabolic stability. This feature is particularly relevant in the development of small-molecule inhibitors targeting various biological pathways. Additionally, the ethanediamide backbone provides a scaffold for further derivatization, enabling the synthesis of analogs with tailored pharmacological profiles.

The 3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl moiety represents another critical component of this compound. The 4-methoxybenzenesulfonyl group is known for its role in enhancing binding interactions with biological targets, often through hydrogen bonding or electrostatic interactions. The oxazinan ring further contributes to the molecule's complexity, potentially influencing its solubility and bioavailability. This structural motif has been explored in various drug candidates due to its ability to engage with specific enzymes or receptors in a highly selective manner.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of complex molecules like this one with greater accuracy. Molecular docking studies have shown that the N'-(4-fluorophenyl)methyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide can interact with several key targets involved in inflammatory and metabolic diseases. These interactions suggest potential therapeutic applications in conditions such as diabetes, obesity, and cardiovascular disorders.

In vitro studies have begun to elucidate the biochemical mechanisms underlying the activity of this compound. Initial experiments indicate that it may inhibit the activity of certain enzymes by competing with natural substrates or by inducing conformational changes in the enzyme active site. The 4-fluorophenyl group appears to play a crucial role in modulating these interactions, possibly by enhancing binding affinity or altering enzyme kinetics. Further research is needed to fully characterize these effects and identify any off-target activities.

The synthesis of this compound presents unique challenges due to its complex structure. Multi-step organic reactions are required to construct the desired framework, and careful optimization is necessary to achieve high yields and purity. Advances in synthetic methodologies, such as flow chemistry and catalytic processes, have made it possible to produce complex molecules more efficiently. These techniques could be particularly beneficial for scaling up production for preclinical and clinical studies.

As interest in targeted therapy continues to grow, compounds like this one are becoming increasingly important for drug discovery efforts. The ability to design molecules with specific functionalities allows researchers to develop treatments that are more effective and have fewer side effects. The N'-(4-fluorophenyl)methyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide represents a promising example of how structural innovation can lead to breakthroughs in medicine.

Future research will focus on exploring the full potential of this compound through both preclinical and clinical studies. Animal models will be used to assess its efficacy and safety profile before human trials can begin. Additionally, structural modifications will be investigated to optimize its pharmacological properties further. Collaborations between academic institutions and pharmaceutical companies will be essential for advancing this research from bench to bedside.

The development of new therapeutic agents is a dynamic process that relies on interdisciplinary collaboration across chemistry, biology, pharmacology, and medicine. The compound with CAS number 869071-52-3 exemplifies how cutting-edge research can lead to innovative solutions for human health challenges. By leveraging advances in synthetic chemistry and computational biology, scientists are paving the way for more effective treatments that address complex diseases.